N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide

• IUPAC Name: N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C21H26N2O3S/c24-19(13-27-20-23-17-3-1-2-4-18(17)26-20)22-5-6-25-21-10-14-7-15(11-21)9-16(8-14)12-21/h1-4,14-16H,5-13H2,(H,22,24)
• InChI Key: RXWGQLXZEDBARG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)OCCNC(=O)CSC4=NC5=CC=CC=C5O4
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide, also known as ABTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ABTA is a small molecule that has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide is not fully understood, but it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease. N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has also been found to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects
N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has been found to exhibit various biochemical and physiological effects. It has been found to improve cognitive function in animal models of Alzheimer's disease. N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been found to exhibit promising therapeutic applications in various areas of research. However, there are limitations to the use of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide in lab experiments, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide. One area of research is the development of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide derivatives that exhibit improved therapeutic properties. Another area of research is the investigation of the potential use of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide in combination with other drugs for the treatment of neurodegenerative diseases and cancer. Further research is also needed to fully understand the mechanism of action of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide and its potential side effects.
Conclusion
In conclusion, N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects. Further research is needed to fully understand the mechanism of action of N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide and its potential therapeutic applications.

Scientific Research Applications

N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has been found to exhibit potential therapeutic applications in scientific research. It has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. N-[2-(1-adamantyloxy)ethyl]-2-(1,3-benzoxazol-2-ylthio)acetamide has also been studied for its potential use in treating cancer, as it has been found to inhibit the growth of cancer cells.